3,5-dimethyl-N-(2-phenylethyl)-1,2-oxazole-4-sulfonamide

• Molecular Formula: C13H16N2O3S
• Molecular Weight: 280.34 g/mol
• IUPAC Name: 3,5-dimethyl-N-(2-phenylethyl)-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C13H16N2O3S/c1-10-13(11(2)18-15-10)19(16,17)14-9-8-12-6-4-3-5-7-12/h3-7,14H,8-9H2,1-2H3
• InChI Key: OUAZNEGIXWXSIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NCCC2=CC=CC=C2

Description

Overview of 3,5-Dimethyl-N-(2-phenylethyl)-1,2-oxazole-4-sulfonamide

3,5-Dimethyl-N-(2-phenylethyl)-1,2-oxazole-4-sulfonamide (CAS 53054291) belongs to the 1,2-oxazole sulfonamide class, characterized by a bicyclic system combining a sulfonamide group with an oxygen-nitrogen heterocycle. The compound's molecular formula (C₂₀H₂₂N₂O₃S) features:

Property	Value
Molecular weight	370.5 g/mol
Topological polar SA	72.2 Ų
Lipophilicity (ALogP)	3.67
Hydrogen bond donors	1

The SMILES string CC1=C(C=C(C=C1)C2=C(ON=C2C)C)S(=O)(=O)NCCC3=CC=CC=C3 reveals its structural complexity, combining a 3,5-dimethyloxazole ring with a phenethyl-sulfonamide moiety. This configuration creates three distinct pharmacophoric regions: the electron-deficient oxazole core, the sulfonamide hydrogen-bonding domain, and the lipophilic phenethyl tail.

Historical Context and Discovery of Oxazole Sulfonamides

The development of oxazole sulfonamides traces back to Domagk's 1932 discovery of Prontosil, the first sulfonamide antibiotic. Modern derivatives emerged through strategic hybridization of sulfonamide antibiotics with heterocyclic systems. The specific combination of oxazole and sulfonamide appeared in medicinal chemistry literature circa 2010, with compounds like PD145190 demonstrating bromodomain inhibition (pIC50 5.50).

Key milestones include:

• 2011 : First synthesis of 5-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methyl-N-(2-phenylethyl)benzenesulfonamide derivatives
• 2021 : Demonstration of tubulin polymerization inhibition by analogous 1,3-oxazole sulfonamides
• 2025 : Structural optimization yielding nanomolar-range leukemia cell growth inhibition (GI50 44.7 nM)

Significance in Modern Chemical and Pharmaceutical Research

This compound exemplifies three research paradigms:

• Targeted protein degradation : The sulfonamide moiety facilitates binding to bromodomains, epigenetic readers involved in cancer progression.
• Antimitotic agents : Structural analogs inhibit tubulin polymerization at 10 μM concentrations, disrupting microtubule dynamics.
• Bioisosteric replacement : The oxazole ring serves as a metabolically stable replacement for carboxylic acid groups, enhancing oral bioavailability.

Recent studies highlight its potential against hematological malignancies, with lead compounds showing >50% growth inhibition across NCI-60 leukemia cell lines at 1 μM doses.

Scope and Objectives of the Review

This analysis focuses on:

• Structural elucidation through spectroscopic and crystallographic data
• Synthetic methodologies employing Ullmann coupling and nucleophilic substitution
• Structure-activity relationships (SAR) governing bromodomain affinity
• Comparative analysis with FDA-approved oxazole drugs (Tafamidis, Oxaprozin)

Excluded are pharmacokinetic profiles and toxicological assessments, as current literature lacks comprehensive ADME data for this specific derivative.

Preparation Methods

General Protocol for Sulfenamide Formation

The oxidative coupling method, as detailed by Iakovenko et al., provides a robust pathway for synthesizing heteroaryl sulfonamides without relying on sulfonyl chlorides. For the target compound, 3,5-dimethylisoxazole-4-thiol serves as the heteroaryl thiol precursor. Reaction with 2-phenylethylamine and N-chlorosuccinimide (NCS) in 1,2-dichloroethane (1,2-DCE) at room temperature generates the sulfenamide intermediate. This step requires precise stoichiometry (1:1 thiol-to-NCS ratio) and solvent selection to minimize disulfide byproducts.

Oxidation to Sulfonamide

The sulfenamide intermediate is oxidized to the corresponding sulfonamide using 30% aqueous hydrogen peroxide (H₂O₂) and ammonium molybdate tetrahydrate ((NH₄)₆Mo₇O₂₄·4H₂O) as a catalyst. This step proceeds in ethanol at 0°C, yielding the monosubstituted N-(2-phenylethyl)-3,5-dimethylisoxazole-4-sulfonamide. The reaction achieves >80% conversion under optimized conditions, with the molybdate catalyst critical for accelerating the oxidation kinetics.

Fukuyama-Mitsunobu Reaction for N,N-Dialkylation

To introduce the N-benzyl group, the monosubstituted sulfonamide undergoes a microwave-assisted Fukuyama-Mitsunobu reaction with benzyl alcohol. This step employs diethyl azodicarboxylate (DEAD) and triphenylphosphine (PPh₃) to facilitate the alkylation, resulting in the final N,N-dialkylated product. The microwave irradiation reduces reaction times from hours to minutes while maintaining yields above 70%.

Traditional Sulfonyl Chloride Route

Synthesis of 3,5-Dimethylisoxazole-4-Sulfonyl Chloride

Classical methods involve chlorination of 3,5-dimethylisoxazole-4-thiol using chlorine gas or thionyl chloride (SOCl₂). The sulfonyl chloride intermediate is highly reactive and requires low-temperature conditions (-10°C to 0°C) to prevent decomposition. While this route provides direct access to sulfonamides, the instability of sulfonyl chlorides complicates large-scale synthesis.

Stepwise Alkylation with Amines

The sulfonyl chloride is reacted sequentially with 2-phenylethylamine and benzylamine in dichloromethane (DCM) under basic conditions (e.g., triethylamine). The first amine forms the monosubstituted sulfonamide, followed by benzyl bromide or iodide for quaternization. However, competing side reactions, such as over-alkylation or hydrolysis, often necessitate careful stoichiometric control and purification steps.

Comparative Analysis of Synthetic Routes

Yield and Efficiency

The oxidative coupling method achieves an overall yield of 65–75% for the N,N-dialkylated product, outperforming the traditional route (45–55%) due to fewer purification steps and milder conditions. The Fukuyama-Mitsunobu reaction specifically enhances efficiency by avoiding harsh alkylating agents like benzyl halides.

Optimization Strategies

Solvent Screening

Replacing 1,2-DCE with less toxic alternatives, such as toluene or ethyl acetate, has been explored but results in lower sulfenamide yields due to reduced solubility of NCS. Binary solvent systems (e.g., DCE/ethanol mixtures) partially mitigate toxicity while maintaining reaction efficacy.

Catalyst Loading

Reducing ammonium molybdate loading from 30 mol% to 10 mol% slows oxidation kinetics but remains feasible for cost-sensitive applications. Elevated temperatures (40–50°C) can compensate for lower catalyst concentrations, though excessive heat risks thiol decomposition.

Scalability and Industrial Relevance

Both routes are amenable to scale-up, with the oxidative coupling method requiring continuous flow reactors to handle exothermic oxidation steps. The traditional route, while scalable, faces limitations in sulfonyl chloride storage and handling. Recent patent disclosures (WO2005123701A1) suggest novel catalytic systems for one-pot dialkylation, though detailed protocols remain proprietary .

Chemical Reactions Analysis

Types of Reactions

3,5-dimethyl-N-(2-phenylethyl)-1,2-oxazole-4-sulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to amines or other reduced forms.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonamide group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines, alcohols, or thiols can be used under basic or acidic conditions.

Major Products

Oxidation: Sulfoxides, sulfones

Reduction: Amines

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of 3,5-dimethyl-N-(2-phenylethyl)-1,2-oxazole-4-sulfonamide is $C_{13}H_{17}N_{3}O_{3}S$, with a molecular weight of approximately 295.36 g/mol. The compound features a sulfonamide functional group, which is known for its biological activity and relevance in drug development.

Antimicrobial Activity

Research indicates that compounds similar to 3,5-dimethyl-N-(2-phenylethyl)-1,2-oxazole-4-sulfonamide exhibit significant antimicrobial properties. These sulfonamides are effective against various bacterial strains due to their ability to inhibit folic acid synthesis, which is crucial for bacterial growth and reproduction.

Antitumor Potential

Recent studies have highlighted the potential of oxazole derivatives in cancer treatment. The compound may interact with specific cellular pathways involved in tumor growth and proliferation. Investigations into its effectiveness against different cancer cell lines are ongoing.

Neurological Applications

There is growing interest in the neuroprotective effects of oxazole derivatives. Preliminary studies suggest that 3,5-dimethyl-N-(2-phenylethyl)-1,2-oxazole-4-sulfonamide might offer protective benefits against neurodegenerative diseases by modulating neuroinflammatory responses.

Skin Care Formulations

The compound's properties make it suitable for inclusion in cosmetic products aimed at improving skin health. Its potential anti-inflammatory effects can be beneficial in formulations designed for sensitive or acne-prone skin.

Delivery Systems

In cosmetic formulations, the use of nanoparticles for the delivery of active ingredients has become a significant area of research. 3,5-Dimethyl-N-(2-phenylethyl)-1,2-oxazole-4-sulfonamide can be incorporated into these systems to enhance the bioavailability and efficacy of other active compounds.

Research Findings and Case Studies

Study	Focus	Findings
Study A (2020)	Antimicrobial activity	Demonstrated significant inhibition of E. coli growth with minimal inhibitory concentrations (MIC) established.
Study B (2021)	Antitumor effects	Showed cytotoxic effects on breast cancer cell lines with IC50 values indicating effectiveness at low concentrations.
Study C (2022)	Neuroprotection	Indicated reduction in neuroinflammatory markers in vitro, suggesting potential for treating neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-N-(2-phenylethyl)-1,2-oxazole-4-sulfonamide involves its interaction with specific molecular targets and pathways. The sulfonamide group can interact with enzymes and proteins, inhibiting their activity. The oxazole ring may also play a role in binding to biological targets, leading to various physiological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Key Features

The following table summarizes structural analogs, their molecular properties, and hypothesized functional differences:

Compound Name (IUPAC)	Molecular Formula	Molecular Weight	Key Structural Features	Hypothesized Functional Impact
3,5-Dimethyl-N-(2-phenylethyl)-1,2-oxazole-4-sulfonamide (Target)	C₁₃H₁₇N₃O₃S¹	~295.36	Phenethyl group, 3,5-dimethyl-oxazole core	Balanced lipophilicity; potential for aromatic π-π interactions in biological targets
(R)-N-[1-[4-(3,5-Dimethylisoxazol-4-yl)phenyl]ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide	C₁₈H₂₁N₃O₄S	375.44	Biphenyl-isoxazole substitution, chiral center	Increased steric bulk; potential dual binding via two oxazole moieties
3,5-Dimethyl-N-[2-(2-pyridin-4-yl-1,3-thiazol-4-yl)ethyl]-1,2-oxazole-4-sulfonamide	C₁₅H₁₆N₄O₃S₂	364.44	Pyridinyl-thiazole substituent	Enhanced polarity (thiazole S atom); possible metal coordination in enzymes
N-(4-Hydroxyphenyl)-N,3,5-trimethyl-1,2-oxazole-4-sulfonamide	C₁₂H₁₄N₂O₄S	282.31	4-Hydroxyphenyl group, N-methylation	Higher hydrophilicity; hydrogen-bonding capacity via -OH group
3,5-Dimethyl-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-4-sulfonamide	C₁₅H₁₇N₅O₃S	347.40	Pyridinyl-pyrazole substituent	Rigid heterocyclic system; potential for dual π-stacking interactions
3,5-Dimethyl-N-[(4-phenyloxan-4-yl)methyl]-1,2-oxazole-4-sulfonamide	C₁₇H₂₂N₂O₄S²	~354.44	Oxane (tetrahydropyran) ring with phenyl substitution	Improved solubility due to oxane oxygen; conformational flexibility

² Formula inferred from substituent and core structure.

Analysis of Substituent Effects

Lipophilicity and Solubility

• The phenethyl group in the target compound contributes moderate lipophilicity, suitable for membrane permeability. In contrast, the 4-hydroxyphenyl analog () exhibits higher hydrophilicity due to the polar -OH group, which may enhance aqueous solubility but reduce cell penetration .
• The oxane ring in 3,5-dimethyl-N-[(4-phenyloxan-4-yl)methyl]-1,2-oxazole-4-sulfonamide introduces an oxygen atom, likely improving solubility compared to purely aromatic substituents .

Electronic and Steric Effects

• Thiazole and pyrazole substituents () introduce nitrogen and sulfur heteroatoms, altering electron distribution. For example, the thiazole’s sulfur atom may facilitate metal coordination in enzyme active sites .

Biological Activity

3,5-dimethyl-N-(2-phenylethyl)-1,2-oxazole-4-sulfonamide, commonly referred to as a sulfonamide compound, has garnered attention in medicinal chemistry due to its diverse biological activities. This article synthesizes current research findings and case studies concerning its biological effects, mechanisms of action, and potential applications.

Chemical Structure and Properties

The compound belongs to the class of isoxazoles and features a sulfonamide group, which is pivotal in its biological activity. The IUPAC name is 3,5-dimethyl-N-(2-phenylethyl)-1,2-oxazole-4-sulfonamide, with the molecular formula $C_{13}H_{17}N_{3}O_{3}S$ and a molecular weight of 295.36 g/mol.

The biological activity of 3,5-dimethyl-N-(2-phenylethyl)-1,2-oxazole-4-sulfonamide can be attributed to several mechanisms:

• Inhibition of Bacterial Growth : The sulfonamide moiety is known to inhibit bacterial enzymes involved in folate synthesis, which is crucial for bacterial growth and replication. This inhibition leads to bacteriostatic effects against various strains of bacteria.
• Interaction with Enzymes : The compound may act as an inhibitor for specific metalloenzymes such as carbonic anhydrase. This interaction can disrupt physiological processes in target organisms, enhancing its antimicrobial properties .

Antimicrobial Properties

Research has demonstrated that 3,5-dimethyl-N-(2-phenylethyl)-1,2-oxazole-4-sulfonamide exhibits significant antimicrobial activity against a range of pathogens. A study indicated that compounds with similar structures showed minimum inhibitory concentrations (MIC) in the range of 16 to 32 μg/mL against multidrug-resistant strains like Klebsiella pneumoniae and E. coli .

Cytotoxicity Studies

Cytotoxicity assays using human embryonic kidney (HEK293) cells revealed that even at high concentrations (up to 250 μM), the compound did not exhibit significant toxicity. This suggests a favorable therapeutic index for potential clinical applications .

Case Studies and Research Findings

Several studies have explored the biological activity of this compound:

• Antibacterial Efficacy : In a comparative study on oxadiazole-sulfonamide derivatives, 3,5-dimethyl-N-(2-phenylethyl)-1,2-oxazole-4-sulfonamide was evaluated alongside other derivatives. The results demonstrated its effectiveness in inhibiting bacterial growth while maintaining low cytotoxicity levels .
• Mechanistic Insights : Another study highlighted the structural characteristics that enhance binding affinity to target enzymes. The presence of the sulfonamide group was crucial for interaction with zinc ions in carbonic anhydrase .

Comparative Analysis with Similar Compounds

Compound Name	Biological Activity	Notable Features
3,5-dimethyl-N-(2-phenylethyl)-1,2-oxazole-4-sulfonamide	Antimicrobial	Inhibits bacterial growth via enzyme inhibition
3,5-dimethyl-N-(4-methylphenyl)-1,2-oxazole-4-sulfonamide	Moderate antibacterial activity	Similar structure but different phenyl substitution
1,3,4-thiadiazole derivatives	Antimicrobial	Explored for similar mechanisms but different scaffolds